Cas no 1806632-16-5 (2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1806632-16-5
• MF: C₈H₄BrClF₂N₂O₃S
• MW: 361.547765731812
• CID: 4823991
• Update Time: 2025-06-08

2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C8H4BrClF2N2O3S/c9-7-13-3-1-2-4(17-8(11)12)6(5(3)14-7)18(10,15)16/h1-2,8H,(H,13,14)
• InChI Key： AUOUOWLTCRNTDV-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC(=C2S(=O)(=O)Cl)OC(F)F)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: 3.5
• Topological Polar Surface Area: 80.4

Additional information on 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

Introduction to 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1806632-16-5)

2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1806632-16-5, belongs to the benzimidazole class of heterocyclic compounds, which are widely recognized for their biological activity and role in drug development. The presence of bromine, difluoromethoxy, and sulfonyl chloride functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry.

The benzimidazole core is a crucial pharmacophore in many therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. Its aromatic system allows for interactions with biological targets such as enzymes and receptors, which are essential for modulating physiological processes. In particular, the substitution patterns at the 2-position (bromine), 6-position (difluoromethoxy), and 7-position (sulfonyl chloride) contribute to the compound's distinct chemical profile and influence its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The introduction of fluorine atoms at the 6-position in 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride is particularly noteworthy, as fluorine substitution can improve binding affinity and resistance to enzymatic degradation. This feature makes the compound an attractive scaffold for designing novel therapeutic molecules.

The sulfonyl chloride functionality at the 7-position of the benzimidazole ring provides an active site for further chemical modifications. Sulfonyl chlorides are commonly used in medicinal chemistry for introducing sulfonamide moieties into drug candidates, which have demonstrated broad biological activity across various disease targets. The reactivity of the sulfonyl chloride group allows for facile coupling with amines, alcohols, and other nucleophiles, enabling the synthesis of diverse derivatives with tailored pharmacological properties.

Current research in the field of benzimidazole derivatives has focused on developing new inhibitors targeting protein-protein interactions and kinases. The structural features of 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride make it a promising candidate for such applications. For instance, studies have shown that benzimidazole-based compounds can disrupt aberrant signaling pathways involved in cancer progression by inhibiting key kinases or interacting with transcription factors. The bromine atom at the 2-position can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to explore new analogs with enhanced potency and selectivity.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, modifications of benzimidazole scaffolds have yielded compounds with antimicrobial properties, addressing the growing challenge of antibiotic resistance. The difluoromethoxy group may contribute to improved bioavailability by enhancing lipophilicity while maintaining metabolic stability. Such attributes are critical for developing drugs that can effectively reach their target sites within the body.

The synthesis of 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as bromobenzimidazole or difluoromethylanilines, chemists can employ palladium-catalyzed cross-coupling reactions to introduce the desired substituents at specific positions on the benzimidazole ring. The subsequent introduction of the sulfonyl chloride group typically involves reaction with chlorosulfonic acid or equivalent reagents under controlled conditions to ensure high yield and purity.

The compound's stability under various storage conditions is another important consideration for its practical application in research and industry. Proper handling and storage protocols must be followed to prevent degradation, particularly when dealing with reactive functional groups like sulfonyl chlorides. Solvent choice and temperature control during synthesis and purification are critical factors that influence both yield and product quality.

Evaluation of 2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride's potential as a drug candidate requires rigorous biological testing across multiple models. In vitro assays can assess its interaction with target proteins, while cell-based assays can evaluate its cytotoxicity or ability to modulate signaling pathways. Preclinical studies may further explore its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), to determine its suitability for further development.

The growing interest in fluorinated benzimidazoles has been driven by their favorable pharmacokinetic profiles and improved binding affinities observed in clinical trials. Drugs containing these motifs have demonstrated efficacy in treating conditions ranging from infectious diseases to chronic disorders like diabetes and cardiovascular diseases. As such, compounds like 2-Bromo-6-difluoromethoxy-1H-benzimbizole-7-sulfonyl chloride represent a valuable addition to the pharmaceutical arsenal.

In conclusion,2-Bromo-6-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1806632-16-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications in drug design, particularly in targeting diseases associated with protein-protein interactions or kinases. Ongoing research continues to uncover new ways to leverage this compound's reactivity for creating innovative therapeutic agents that address unmet medical needs.